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Compound of Interest

Compound Name: Hyperforin

Cat. No.: B191548 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate and essential

safety and logistical information for handling Hyperforin, including detailed personal protective

equipment (PPE) requirements, procedural guidance, and disposal plans.

Hyperforin is a key phytochemical constituent of Hypericum perforatum (St. John's wort) and

is recognized for its antidepressant properties.[1][2][3] However, it is also classified with several

hazards that necessitate careful handling to mitigate risks.[4][5]

Hazard Identification and Classification
Hyperforin is classified with the following hazards:

Acute Oral Toxicity: Harmful if swallowed.[4][5]

Skin Corrosion: Causes severe skin burns.[4][5]

Serious Eye Damage: Causes serious eye damage.[4][5]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[5][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to prevent exposure when handling

Hyperforin.
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PPE Category Item Specifications

Hand Protection Chemically resistant gloves

Must be disposable, powder-

free, and latex-free. Two pairs

should be worn when

compounding, administering,

and disposing of Hyperforin.[7]

[8]

Body Protection Protective gown

Should be disposable, made of

lint-free, low-permeability fabric

with a solid front, long sleeves,

and tight-fitting cuffs.[7]

Eye and Face Protection Safety goggles and face shield

Goggles should be worn in

conjunction with a face shield

to provide full protection

against splashes.[9]

Eyeglasses alone are not

sufficient.[8][9]

Respiratory Protection Respirator

An N95 or higher-level

respirator should be worn

when unpacking Hyperforin

that is not in a plastic container

to protect against spills or

breaks during shipping.[8] A

self-contained breathing

apparatus may be necessary

in case of fire.[10]

Foot Protection Safety shoes and shoe covers

Safety shoes should be worn

on the premises, and shoe

covers should be worn in the

handling area.[8][11]

Head and Hair Covering Head and hair covers
Required to protect against

residue contamination.[8][9]
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Experimental Protocols: Safe Handling and Storage
Precautions for Safe Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[12]

Wash hands and any exposed skin thoroughly after handling.[5][12]

Do not eat, drink, or smoke in areas where Hyperforin is handled or stored.[5][7]

Keep away from heat, sparks, open flames, and hot surfaces.[12]

Use in a well-ventilated area.[4]

Storage Conditions: Hyperforin is unstable in the presence of light and oxygen.[1] For long-

term storage, it is recommended to store Hyperforin at -20°C under nitrogen.[13][14] Some

sources suggest storage at -70°C under nitrogen for maximum stability.[14]

First Aid Measures
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Exposure Route First Aid Protocol

Skin Contact

Immediately wash the skin with plenty of soap

and water for at least 15 minutes.[12] Remove

all contaminated clothing and wash it before

reuse.[5][12] Seek immediate medical attention

as corrosive injuries can be difficult to heal if not

treated promptly.[4]

Eye Contact

Immediately flush eyes with plenty of flowing

water for 10 to 15 minutes, holding the eyelids

apart.[4] Remove contact lenses if present and

easy to do so.[5] Consult an ophthalmologist

and protect the uninjured eye.[4]

Ingestion

Rinse the mouth immediately with water if the

person is conscious.[4][12] Do NOT induce

vomiting.[5][12] Call a physician or poison

control center immediately as there is a danger

of perforation of the esophagus and stomach.[4]

[12]

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[5]

[12] If not breathing, give artificial respiration.

Seek immediate medical attention.[12]

Operational and Disposal Plans
All materials contaminated with Hyperforin must be treated as hazardous waste and should

not be disposed of down the drain or in regular trash.[6]

Step-by-Step Disposal Protocol:

Segregation: Collect all Hyperforin waste separately from other chemical waste to prevent

cross-contamination.[6]

Containerization: Place solid waste into a designated, leak-proof hazardous waste container.

[6] For liquid waste, use a dedicated, sealed container, and consider adding an absorbent
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material.[6]

Labeling: Clearly label the hazardous waste container with "Hazardous Waste,"

"Hyperforin," and the appropriate hazard pictograms.[6]

Storage: Store the sealed waste container in a designated secondary containment area,

away from incompatible materials.[6]

Disposal: Dispose of the contents and container in accordance with all applicable local,

state, and federal regulations at an appropriate treatment and disposal facility.[5]

Visual Workflow for Handling Hyperforin
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Caption: Workflow for the safe handling of Hyperforin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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